Rising CO2 emissions are responsible for increasing global temperatures causing climate change. Significant efforts are underway to develop amine-based sorbents to directly capture CO2 from air (called direct air capture (DAC)) to combat the effects of climate change. However, the sorbents’ performances have usually been evaluated at ambient temperatures (25 °C) or higher, most often under dry conditions. A significant portion of the natural environment where DAC plants can be deployed experiences temperatures below 25 °C, and ambient air always contains some humidity. In this study, we assess the CO2 adsorption behavior of amine (poly(ethyleneimine) (PEI) and tetraethylenepentamine (TEPA)) impregnated into porous alumina at ambient (25 °C) and cold temperatures (−20 °C) under dry and humid conditions. CO2 adsorption capacities at 25 °C and 400 ppm CO2 are highest for 40 wt% TEPA-incorporated γ-Al2O3 samples (1.8 mmol CO2/g sorbent), while 40 wt % PEI-impregnated γ-Al2O3 samples exhibit moderate uptakes (0.9 mmol g–1). CO2 capacities for both PEI- and TEPA-incorporated γ-Al2O3 samples decrease with decreasing amine content and temperatures. The 40 and 20 wt % TEPA sorbents show the best performance at −20 °C under dry conditions (1.6 and 1.1 mmol g–1, respectively). Both the TEPA samples also exhibit stable and high working capacities (0.9 and 1.2 mmol g–1) across 10 cycles of adsorption–desorption (adsorption at −20 °C and desorption conducted at 60 °C). Introducing moisture (70% RH at −20 and 25 °C) improves the CO2 capacity of the amine-impregnated sorbents at both temperatures. The 40 wt% PEI, 40 wt % TEPA, and 20 wt% TEPA samples show good CO2 uptakes at both temperatures. The results presented here indicate that γ-Al2O3 impregnated with PEI and TEPA are potential materials for DAC at ambient and cold conditions, with further opportunities to optimize these materials for the scalable deployment of DAC plants at different environmental conditions.

Phospholipases have diverse roles in lipid and cell membrane biology. In animal venoms, they can have roles as neurotoxins or myotoxins that disrupt the integrity of cell membranes. In this work, we describe a temperature-controlled, continuous electrospray ionization mass spectrometry (ESI-MS) assay for measuring phospholipase A2 activity against liposomes. The enzyme used in this assay was paradoxin, which is a neurotoxic trimeric phospholipase A2 from inland taipan snake venom. Previously developed ESI-MS-based phospholipase assays have been discontinuous and analyzed hydrolysis of single lipid molecules by liquid chromatography ESI-MS. In this work, a continuous assay was developed against liposomes, a more complex substrate that more closely reflects the natural substrate for paradoxin. The assay confirmed the requirement for Ca2+ and allowed measurement of Michaelis–Menten-type parameters. The use of ESI-MS for lipid detection enabled nuanced insights into the effect of changing assay conditions not only on the enzyme but also on the liposome substrate. Changing the metal ion concentrations did not significantly change the liposomes but did affect enzymatic activity. Increasing temperature did not substantially affect the secondary structure of paradoxin but affected liposome size, resulting in increased enzymatic activity consistent with the disruption of the phosphatidylcholine membrane, increasing accessibility of sn-2 ester bonds. The continuous ESI-MS method described herein can be applied to other enzyme reactions, particularly those which utilize complex lipid substrates.

Fungal pathogens are emerging threats to global health with the rise of incidence associated with climate change and increased geographical distribution; factors also influencing host susceptibility to infection. Accurate detection and diagnosis of fungal infections is paramount to offer rapid and effective therapeutic options. For improved diagnostics, the discovery and development of protein biomarkers presents a promising avenue; however, this approach requires a priori knowledge of infection hallmarks. To uncover putative novel biomarkers of disease, profiling of the host immune response and pathogen virulence factor production is indispensable. In this study, we use mass-spectrometry-based proteomics to resolve the temporal proteome of Cryptococcus neoformans infection of the spleen following a murine model of infection. Dual perspective proteome profiling defines global remodeling of the host over a time course of infection, confirming activation of immune associated proteins in response to fungal invasion. Conversely, pathogen proteomes detect well-characterized C. neoformans virulence determinants, along with novel mapped patterns of pathogenesis during the progression of disease. Together, our innovative systematic approach confirms immune protection against fungal pathogens and explores the discovery of putative biomarker signatures from complementary biological systems to monitor the presence and progression of cryptococcal disease.

Imaging mass spectrometry (IMS) provides untargeted, highly multiplexed maps of molecular distributions in tissue. Ion images are routinely presented as heatmaps and can be overlaid onto complementary microscopy images that provide greater context. However, heatmaps use transparency blending to visualize both images, obscuring subtle quantitative differences and distribution gradients. Here, we developed a contour mapping approach that combines information from IMS ion intensity distributions with that of stained microscopy. As a case study, we applied this approach to imaging data from Staphylococcus aureus-infected murine kidney. In a univariate, or single molecular species, use-case of the contour map representation of IMS data, certain lipids colocalizing with regions of infection were selected using Pearson’s correlation coefficient. Contour maps of these lipids overlaid with stained microscopy showed enhanced visualization of lipid distributions and spatial gradients in and around the bacterial abscess as compared to traditional heatmaps. The full IMS data set comprising hundreds of individual ion images was then grouped into a smaller subset of representative patterns using non-negative matrix factorization (NMF). Contour maps of these multivariate NMF images revealed distinct molecular profiles of the major abscesses and surrounding immune response. This contour mapping workflow also enabled a molecular visualization of the transition zone at the host–pathogen interface, providing potential clues about the spatial molecular dynamics beyond what histological staining alone provides. In summary, we developed a new IMS-based contour mapping approach to augment classical stained microscopy images, providing an enhanced and more interpretable visualization of IMS-microscopy multimodal molecular imaging data sets.

Developing advanced onsite wastewater treatment systems (OWTS) requires accurate and consistent water quality monitoring to evaluate treatment efficiency and ensure regulatory compliance. However, off-line parameters such as chemical oxygen demand (COD), total suspended solids (TSS), and Escherichia coli (E. coli) require sample collection and time-consuming laboratory analyses that do not provide real-time information of system performance or component failure. While real-time COD analyzers have emerged in recent years, they are not economically viable for onsite systems due to cost and chemical consumables. This study aimed to design and implement a real-time remote monitoring system for OWTS by developing several multi-input and single-output soft sensors. The soft sensor integrates data that can be obtained from well-established in-line sensors to accurately predict key water quality parameters, including COD, TSS, and E. coli concentrations. The temporal and spatial water quality data of an existing field-tested OWTS operated for almost two years (n = 56 data points) were used to evaluate the prediction performance of four machine learning algorithms. These algorithms, namely, partial least square regression (PLS), support vector regression (SVR), cubist regression (CUB), and quantile regression neural network (QRNN), were chosen as candidate algorithms for their prior application and effectiveness in wastewater treatment predictions. Water quality parameters that can be measured in-line, including turbidity, color, pH, NH4+, NO3–, and electrical conductivity, were selected as model inputs for predicting COD, TSS, and E. coli. The results revealed that the trained SVR model provided a statistically significant prediction for COD with a mean absolute percentage error (MAPE) of 14.5% and R2 of 0.96. The CUB model provided the optimal predictive performance for TSS, with a MAPE of 24.8% and R2 of 0.99. None of the models were able to achieve optimal prediction results for E. coli; however, the CUB model performed the best with a MAPE of 71.4% and R2 of 0.22. Given the large fluctuation in the concentrations of COD, TSS, and E. coli within the OWTS wastewater dataset, the proposed soft sensor models adequately predicted COD and TSS, while E. coli prediction was comparatively less accurate and requires further improvement. These results indicate that although water quality datasets for the OWTS are relatively small, machine learning-based soft sensors can provide useful predictive estimates of off-line parameters and provide real-time monitoring capabilities that can be used to make adjustments to OWTS operations.

The aggregation of islet amyloid polypeptide (IAPP) is associated with β-cell dysfunction in type 2 diabetes (T2D) in humans. One possible mechanism of toxicity is the interaction of IAPP oligomers with lipid membranes to disrupt the bilayer integrity and/or homeostasis of the cell. Amino acid sequence variations of IAPPs between species can greatly decrease their propensity for aggregation. For example, human IAPP is toxic to β-cells, but rat and pig IAPP are not. However, it is not clear how these differences affect membrane association. Using native mass spectrometry with lipid nanodiscs, we explored the differences in the association of human, rat, and pig IAPP with lipid bilayers. We discovered that human and rat IAPP bound nanodiscs with anionic dipalmitoyl-phosphatidylglycerol (DPPG) lipids, but pig IAPP did not. Furthermore, human and rat IAPP interacted differently with the membrane. Human IAPP show potential tetramer complexes, but rat IAPP associated with the membrane sequentially. Thus, overall IAPP–bilayer interactions are not necessarily related to disease, but small differences in oligomeric behavior at the membrane may instead play a role.

Posttranslational modifications (PTMs) play vital roles in cellular homeostasis and are implicated in various pathological conditions. This work uses two ion mobility spectrometry-mass spectrometry (IMS-MS) modalities, drift-tube IMS (DT-IMS) and trapped IMS (TIMS), to characterize three important nonenzymatic PTMs that induce no mass loss: l/d isomerization, aspartate/isoaspartate isomerization, and cis/trans proline isomerization. These PTMs are assessed in a single peptide system, the recently discovered pleurin peptides, Plrn2, from Aplysia californica. We determine that the DT-IMS-MS/MS can capture and locate asparagine deamidation into aspartate and its subsequent isomerization to isoaspartate, a key biomarker for age-related diseases. Additionally, nonenzymatic peptide cleavage via in-source fragmentation is evaluated for differences in the intensities and patterns of fragment peaks between these PTMs. Peptide fragments resulting from in-source fragmentation, preceded by peptide denaturation by liquid chromatography (LC) mobile phase, exhibited cis/trans proline isomerization. Finally, the effects of differing the fragmentation voltage at the source and solution-based denaturation conditions on in-source fragmentation profiles are evaluated, confirming that LC denaturation and in-source fragmentation profoundly impact N-terminal peptide bond cleavages of Plrn2 and the structures of their fragment ions. With that, LC-IMS-MS/MS coupled with in-source fragmentation could be a robust method to identify three important posttranslational modifications: l/d isomerization, Asn-deamidation leading to Asp/IsoAsp isomerization, and cis/trans proline isomerization.

Glycosylation is an important protein post-translational modification that plays a pivotal role in the bioactivity of therapeutic proteins and in the infectivity of viral proteins. Liquid chromatography with tandem mass spectrometry readily identifies protein glycans with site specificity. However, the overnight incubation used in conventional in-solution proteolysis leads to high turnaround times for glycosylation analysis, particularly when sequential in-solution digestions are needed for site-specific glycan identification. Using bovine fetuin as a model glycoprotein, this work first shows that in-membrane digestion in ∼3 min yields similar glycan identification and quantitation when compared to overnight in-solution digestion. Protease-containing membranes in a spin column enable digestion of therapeutic proteins (trastuzumab and erythropoietin) and a viral protein (SARS-CoV-2 receptor binding domain) in ∼30 s. Glycan identification is similar after in-solution and in-membrane digestion, and limited in-membrane digestion enhances the identification of high-mannose glycans in trastuzumab. Finally, stacked membranes containing trypsin and chymotrypsin allow fast sequential proteolytic digestion to site-specifically identify the glycans of SARS-CoV-2 receptor binding domain. One can easily assemble the protease-containing membranes in commercial spin columns, and spinning multiple columns simultaneously will facilitate parallel analyses.

Global environmental change is real in the Anthropocene. Global warming is happening now, caused by anthropogenic activities with the emission of greenhouse gases. The latest reading of “the Keeling curve” has topped 424 ppm of carbon dioxide, which represents the highest record in continuous measurements of CO2 at Mauna Loa Observatory in Hawaii since 1960. (1) Climate change has become more prominent and more evident that we experience it even in our daily life. Weather events have intensified with record-shattering climate extremes. (2) This winter, we experienced record-breaking rainfall and snowfall associated with the atmospheric river in the West of the United States, while facing off against heat in the East of the United States. Biomass burning and wildfires have increased with higher frequency, longer durations, and longer seasons. (3) Hurricanes have become more frequent and stronger, causing flooding in various places around the globe. These extreme events in a warming planet disrupt and negatively impact our society, restructuring our lifestyles in a myriad of ways, e.g., in sports: a recent study showed that global warming causes a reduction in ballpark air density, promoting more home runs in Major League Baseball games (4) (bad news for pitchers!). Even though they are managed separately, climate change is coupled with air quality. There are cobenefits of climate regulations on improving air quality, but so far there is a lack of tools to rigorously evaluate the implications of addressing these challenges simultaneously. Sebastian D. Eastham and colleagues developed a computationally efficient approach to quantify how combined climate and air quality interventions affect air quality outcomes. Their approach captures spatial heterogeneity and complex atmospheric chemistry involving ozone, nitrogen oxides, volatile organic compounds, ammonia, and particulate matter, enabling rapid assessments modeling air quality–climate interactions. They demonstrate that air quality impact of climate policy depends on precursor emission stringency. In addition to greenhouse gases, particulate matter containing chromophores, so-called brown carbon, affects the climate by posing positive radiative forcing and serving as cloud condensation nuclei (CCN). The chemical composition and climate-relevant properties of brown carbon are highly dynamic, as they evolve upon chemical transformation in the atmosphere. Borduas-Dedekind and colleagues tackle this problem by irradiating lab-generated and field-collected brown carbon samples. They specifically focused on investigating photomineralization, a photodegradation process that fragments organic molecules to CO and CO2. They found that the rates of photomineralization were fastest for lab-generated samples and slowest for ambient brown carbon samples. Despite photobleaching and composition changes in the brown carbon, its CCN abilities did not change substantially. There are three more exciting publications in this issue. Kanel, Nadagouda, and colleagues review the groundwater contamination of arsenic (As), which can pose serious health risks. They summarize the origin, geochemistry, occurrence, mobilization, and microbial interaction of natural and anthropogenic-As, and common remediation technologies for As removal from groundwater. Pickering, Julian, and colleagues systematically reviewed the prevalence and concentrations of fecal indicator microorganisms and enteric pathogens on hands, and highlighted the importance of standardizing hand sampling methods. Finally, Guest and colleagues introduced an open-source multicriteria decision analysis package that enables users to transparently compare sanitation and resource recovery alternatives and characterize the opportunity space for early stage technologies. We sincerely thank these authors and reviewers for their contributions to these publications. We hope you enjoy reading these interesting articles in our latest issue. This article references 4 other publications. This article has not yet been cited by other publications. This article references 4 other publications.

The visualization of small metabolites by MALDI mass spectrometry imaging in brain tissue sections is challenging due to low detection sensitivity and high background interference. We present an on-tissue chemical derivatization MALDI mass spectrometry imaging approach for the comprehensive mapping of carboxyls and aldehydes in brain tissue sections. In this approach, the AMPP (1-(4-(aminomethyl)phenyl)pyridin-1-ium chloride) derivatization reagent is used for the covalent charge-tagging of molecules containing carboxylic acid (in the presence of peptide coupling reagents) and aldehydes. This includes free fatty acids and the associated metabolites, fatty aldehydes, dipeptides, neurotoxic reactive aldehydes, amino acids, neurotransmitters and associated metabolites, as well as tricarboxylic acid cycle metabolites. We performed sensitive ultrahigh mass resolution MALDI-MS detection and imaging of various carboxyl- and aldehyde-containing endogenous metabolites simultaneously in rodent brain tissue sections. We verified the AMPP-derivatized metabolites by tandem MS for structural elucidation. This approach allowed us to image numerous aldehydes and carboxyls, including certain metabolites which had been undetectable in brain tissue sections. We also demonstrated the application of on-tissue derivatization to carboxyls and aldehydes in coronal brain tissue sections of a nonhuman primate Parkinson’s disease model. Our methodology provides a powerful tool for the sensitive, simultaneous spatial molecular imaging of numerous aldehydes and carboxylic acids during pathological states, including neurodegeneration, in brain tissue.